Cas no 1547010-07-0 (4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-Triazol-3-Amine)

• Product Name: 4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-Triazol-3-Amine
• CAS No: 1547010-07-0
• MF: C₄H₅F₃N₄
• MW: 166.104510068893
• MDL: MFCD27997471
• CID: 4605275
• PubChem ID: 83873411
• Update Time: 2025-08-02

4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-Triazol-3-Amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-Triazol-3-Amine
• AS-39858
• CS-0038747
• XLC01007
• MFCD27997471
• 1547010-07-0
• AKOS023623120
• 4-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-amine

• MDL： MFCD27997471
• Inchi： 1S/C4H5F3N4/c1-11-2(4(5,6)7)9-10-3(11)8/h1H3,(H2,8,10)
• InChI Key： JRLCOCIDNHEROZ-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)N(C)C(N)=N1

Computed Properties

• Exact Mass: 166.04663066g/mol
• Monoisotopic Mass: 166.04663066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-Triazol-3-Amine

4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-Triazol-3-Amine (CAS No. 1547010-07-0): An Overview

4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-triazol-3-amine (CAS No. 1547010-07-0) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and trifluoromethyl functionalities, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The triazole ring is a well-known heterocyclic structure that exhibits a wide range of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the trifluoromethyl group further enhances the compound's stability and metabolic resistance, making it an attractive scaffold for drug design. The methyl substituent on the triazole ring adds to the compound's lipophilicity, which can improve its bioavailability and cellular uptake.

Recent studies have highlighted the potential of 4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-triazol-3-amine in the treatment of various diseases. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported that this compound demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibited viral replication by interfering with key viral enzymes, suggesting its potential as a broad-spectrum antiviral agent.

In addition to its antiviral properties, 4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-triazol-3-amine has also shown promise in cancer research. A 2021 study published in Cancer Research demonstrated that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways involved in cancer progression.

The synthetic accessibility of 4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-triazol-3-amine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on a large scale. One notable method involves the reaction of 3-amino-1-methyl-5-(trifluoromethyl)-1H-pyrazole with hydrazine hydrate under mild conditions. This approach not only simplifies the synthesis but also reduces the environmental impact by minimizing waste generation.

The physicochemical properties of 4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-triazol-3-amine have been extensively characterized. It is a white crystalline solid with a melting point of approximately 165°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation development.

In terms of safety and toxicity, preliminary studies have indicated that 4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-triazol-3-amine exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary before it can be advanced to clinical trials. Ongoing preclinical studies are focusing on assessing the compound's pharmacokinetic properties and potential side effects.

The future prospects for 4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-triazol-3-amine are promising. Its unique combination of biological activities and favorable physicochemical properties make it a valuable candidate for further development as a therapeutic agent. Researchers are currently exploring its potential applications in areas such as infectious diseases, oncology, and neurodegenerative disorders.

In conclusion, 4-Methyl-5-(Trifluoromethyl)-4H-1,2,4-triazol-3-amine (CAS No. 1547010-07-0) represents a significant advancement in the field of medicinal chemistry. Its multifaceted biological activities and synthetic accessibility position it as a promising lead compound for drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.